Cas no 2680709-08-2 (benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate)

• Product Name: benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate
• CAS No: 2680709-08-2
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 5811109
• PubChem ID: 165914620
• Update Time: 2025-05-23

benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7326830
• 2680709-08-2
• benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate

• Inchi： 1S/C13H16BrNO2/c1-13(7-11(13)14)9-15-12(16)17-8-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,16)
• InChI Key： AOIGZVHFAGMUCT-UHFFFAOYSA-N
• SMILES： BrC1CC1(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate

CAS No. 2680709-08-2: Benzyl N-[(2-Bromo-1-Methylcyclopropyl)Methyl]Carbamate – A Versatile Building Block in Organic Synthesis

Benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate (CAS No. 2680709-08-2) is a structurally unique organic compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This molecule combines a benzyl carbamate scaffold with a halogenated cyclopropyl moiety, offering a dual functional platform for the development of bioactive molecules. The integration of a branched cyclopropane ring and a methyl-substituted bromide group provides opportunities for stereochemical diversity and regioselective transformations, making it a valuable intermediate in the construction of complex molecular architectures.

The core structure of benzyl N-[(2-bromo-1-methylcyclopropyl)methyl]carbamate features a cyclopropane ring system, which is inherently strained yet remarkably stable under mild reaction conditions. This ring system is further functionalized with a methyl group at the 1-position, introducing steric effects that influence reactivity patterns during synthetic manipulations. The adjacent bromide substituent at the 2-position serves as an excellent electrophilic handle for nucleophilic substitution reactions, particularly in cross-coupling methodologies such as the Stille or Suzuki-Miyaura couplings. These properties position the compound as an ideal candidate for late-stage functionalization strategies in drug discovery pipelines.

Benzyl carbamates, as a class, are widely employed in medicinal chemistry due to their ability to act as protecting groups for amino functionalities while simultaneously serving as prodrug moieties. In the case of this specific derivative, the N-benzyl carbamate linkage provides both steric bulk and electronic modulation to the molecule, which can be exploited to fine-tune physicochemical properties such as solubility and lipophilicity. Recent studies have demonstrated that similar carbamate-based scaffolds exhibit promising activity against various disease targets, including kinases and proteases, by mimicking natural substrates or inhibitors.

The synthesis of CAS No. 2680709-08-2 typically involves multi-step organic transformations starting from readily available cyclopropane precursors. A notable approach described in recent literature involves the selective bromination of methylcyclopropane derivatives followed by carbamoylation using benzylamine derivatives under controlled conditions. The resulting product demonstrates high purity (>95%) and structural integrity, as confirmed by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These characterization methods are critical for verifying the precise placement of functional groups within the molecule.

In the context of pharmaceutical development, compounds containing both cyclopropane rings and halogenated substituents have shown enhanced metabolic stability compared to their acyclic counterparts. The three-dimensional geometry imposed by the cyclopropane framework can restrict conformational flexibility, potentially improving binding affinity to target proteins through induced-fit mechanisms. Additionally, the presence of a bromine atom offers opportunities for late-stage derivatization using transition-metal-catalyzed reactions, enabling rapid library generation for high-throughput screening campaigns.

The versatility of this compound extends beyond traditional medicinal chemistry applications. In materials science research, similar brominated cyclopropane derivatives have been explored as precursors for photoresponsive materials due to their ability to undergo reversible ring-opening reactions under UV irradiation. While this specific derivative has not yet been commercialized for such purposes, its structural features suggest potential utility in developing stimuli-responsive systems with tunable mechanical or optical properties.

A key advantage of working with this compound lies in its compatibility with modern synthetic methodologies that emphasize sustainability and efficiency. Green chemistry principles can be applied during its synthesis through solvent optimization strategies and catalytic processes that minimize waste generation. For instance, recent advancements in flow chemistry have demonstrated improved yields when applying continuous processing techniques to analogous carbamate coupling reactions.

In academic research settings, this compound has emerged as an important tool for studying reaction mechanisms involving strained cyclic systems. The inherent strain energy within the cyclopropane ring can be harnessed to drive thermodynamically unfavorable transformations when combined with appropriate catalysts or reagents. Such studies contribute significantly to our fundamental understanding of organic reactivity patterns and provide insights into designing more efficient synthetic routes.

The availability of well-characterized intermediates like this one enables researchers to accelerate drug discovery projects by reducing lead optimization timelines. Computational modeling approaches combined with experimental data on similar molecules suggest that compounds bearing both aromatic amide moieties and halogenated cyclopropanes may exhibit favorable pharmacokinetic profiles when appropriately substituted at other positions on the molecular framework.

In conclusion, while much remains to be explored regarding the full potential of this compound across different scientific disciplines, its unique combination of structural elements positions it as an exciting candidate for future innovations in chemical synthesis and biologically active molecule design.